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Compound of Interest

Compound Name: Propylene glycol dinitrate

Cat. No.: B1221224 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth performance comparison of Propyleneglycol dinitrate (PGDN)

and nitroglycerin (NG), two energetic nitrate esters with applications as propellants. The

following sections present a detailed analysis of their key performance parameters, supported

by experimental data and standardized testing protocols.

Quantitative Performance Data
The performance of a propellant is determined by several key parameters. The following tables

summarize the critical performance data for PGDN and nitroglycerin.

Table 1: Key Performance and Physical Properties
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Property
Propyleneglycol dinitrate
(PGDN)

Nitroglycerin (NG)

Specific Impulse (Isp)
~187 - 200 s (as major

component of Otto Fuel II)

~235 s (in double-base solid

propellants)

Heat of Explosion/Detonation 1110 cal/g (4644 J/g) 1502 cal/g (6284 J/g)[1]

Standard Enthalpy of

Formation (ΔHf°)
Not readily available

-365.5 kJ/mol to -371 kJ/mol[2]

[3]

Density 1.368 g/cm³ at 20°C[4] 1.6 g/cm³ at 20°C[1]

Decomposition Temperature Begins at 121°C[1]
Begins at 50-60°C, explodes at

218°C[5]

Molecular Weight 166.09 g/mol 227.09 g/mol [2]

Chemical Formula C₃H₆N₂O₆ C₃H₅N₃O₉

Table 2: Stability and Sensitivity

Property
Propyleneglycol dinitrate
(PGDN)

Nitroglycerin (NG)

Chemical Stability

Considered practically stable,

used in Otto Fuel II with

stabilizers.[6]

Inherently unstable and highly

sensitive to shock and friction;

requires desensitizers for

practical use.[2]

Sensitivity to Shock
Less sensitive than

nitroglycerin.[6]

Extremely sensitive to shock

and friction.[7]

Experimental Protocols
The following sections detail the standardized methodologies for determining the key

performance parameters presented above.

Determination of Density
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The density of liquid propellants like PGDN and nitroglycerin is a critical parameter for

calculating the volumetric efficiency of a propellant system. The standard test method for this is

ASTM D4052.[2][8][9][10][11][12]

Experimental Workflow for Density Measurement (ASTM D4052)

Sample Preparation Measurement Calculation

Ensure sample is homogenous and free of air bubbles Bring sample to the test temperature (e.g., 20°C) Calibrate digital density meter with certified reference materials (e.g., dry air and distilled water) Inject a small, representative sample volume into the meter's oscillating U-tube The instrument measures the oscillation period of the U-tube containing the sample The instrument's software calculates the density based on the measured oscillation period and calibration data Record the density value in g/cm³

Click to download full resolution via product page

Workflow for density determination using a digital density meter.

Determination of Heat of Combustion/Explosion
The heat of combustion is a measure of the energy released when a substance is burned in a

controlled environment. For energetic materials, this is a key indicator of their performance.

ASTM D240 provides a standard method for this determination using a bomb calorimeter.[13]

[14][15][16]

Experimental Workflow for Heat of Combustion (ASTM D240)
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Setup

Combustion

Analysis

Weigh a precise mass of the liquid propellant in a sample holder

Place the sample holder in the bomb

Add a small amount of water to the bomb to saturate the internal atmosphere

Seal the bomb and pressurize with high-purity oxygen

Place the bomb in a calorimeter bucket containing a known mass of water

Allow the system to reach thermal equilibrium

Ignite the sample using a fuse wire

Record the temperature rise of the water in the calorimeter

Calculate the heat released by the combustion reaction based on the temperature rise and the known heat capacity of the calorimeter system

Apply corrections for the heat of formation of nitric acid and sulfuric acid (if applicable) and the heat of combustion of the fuse wire

Calculate the heat of combustion per unit mass (e.g., in cal/g or J/g)

Click to download full resolution via product page

Workflow for determining the heat of combustion using a bomb calorimeter.
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Determination of Specific Impulse (Isp)
Specific impulse is a measure of the efficiency of a rocket or jet engine. It represents the

impulse (change in momentum) per unit of propellant consumed. For monopropellants, this is

typically measured in a static test firing of a small rocket motor.

Logical Flow for Specific Impulse Measurement
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Test Setup

Test Firing

Calculation

Mount a small-scale rocket motor on a thrust stand equipped with a load cell

Connect a propellant tank containing the liquid monopropellant (PGDN or NG) to the motor

Install instrumentation to measure propellant mass flow rate, chamber pressure, and thrust

Initiate propellant flow to the motor

Ignite the propellant

Record thrust, chamber pressure, and mass flow rate data throughout the firing duration

Integrate the thrust over the firing time to get the total impulse (I_total)

Measure the total mass of propellant consumed (m_p)

Calculate Specific Impulse (Isp) using the formula: Isp = I_total / (m_p * g₀), where g₀ is the standard gravitational acceleration

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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